![molecular formula C10H9IO2 B3195152 (E)-Methyl 2-(2-iodovinyl)benzoate CAS No. 886986-52-3](/img/structure/B3195152.png)
(E)-Methyl 2-(2-iodovinyl)benzoate
Overview
Description
(E)-Methyl 2-(2-iodovinyl)benzoate, also known as MIB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. MIB is a versatile compound that can be synthesized using various methods and has numerous potential applications in different fields.
Scientific Research Applications
(E)-Methyl 2-(2-iodovinyl)benzoate has been extensively studied for its potential applications in different areas of scientific research. In organic synthesis, this compound has been used as a building block for the synthesis of various compounds, including biologically active molecules, such as anticancer agents. In material science, this compound has been used as a monomer for the synthesis of polymers with unique properties, such as high thermal stability and conductivity. In addition, this compound has been studied for its potential use in imaging techniques, such as positron emission tomography (PET), due to its ability to bind to specific receptors in the brain.
Mechanism of Action
(E)-Methyl 2-(2-iodovinyl)benzoate exerts its biological effects through different mechanisms, depending on the application. In organic synthesis, this compound acts as a reactive intermediate in various reactions, such as the Heck reaction and the Sonogashira coupling. In material science, this compound acts as a monomer that can polymerize to form different types of polymers. In imaging techniques, this compound acts as a ligand that binds to specific receptors in the brain, allowing for the visualization of specific tissues or organs.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and low levels of cytotoxicity in vitro. In vivo studies have shown that this compound is rapidly metabolized and eliminated from the body, suggesting that it has a low potential for accumulation in tissues. However, further studies are needed to determine the long-term effects of this compound exposure on human health.
Advantages and Limitations for Lab Experiments
(E)-Methyl 2-(2-iodovinyl)benzoate has several advantages for use in lab experiments, including its ease of synthesis, versatility, and low toxicity. However, one limitation of this compound is its relatively high cost compared to other building blocks or monomers. In addition, this compound may not be suitable for some experiments due to its limited solubility in certain solvents.
Future Directions
There are several potential future directions for (E)-Methyl 2-(2-iodovinyl)benzoate research. One area of interest is the development of new synthetic methods for this compound that are more cost-effective and environmentally friendly. Another area of interest is the exploration of new applications for this compound, such as its use in drug delivery systems or as a probe for imaging other tissues or organs. Finally, further studies are needed to determine the long-term effects of this compound exposure on human health and the environment.
properties
IUPAC Name |
methyl 2-[(E)-2-iodoethenyl]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9IO2/c1-13-10(12)9-5-3-2-4-8(9)6-7-11/h2-7H,1H3/b7-6+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULYJNULQEHZCSS-VOTSOKGWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C=CI | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=CC=CC=C1/C=C/I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9IO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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